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An In-Depth Technical Guide to Bis(2,4,6-trichlorophenyl) Malonate

Introduction
Bis(2,4,6-trichlorophenyl) malonate (CAS No. 15781-70-1) is a highly reactive malonic acid

ester that has carved a significant niche in modern organic synthesis.[1] Characterized by two

electron-deficient 2,4,6-trichlorophenyl groups, this compound exhibits enhanced reactivity

compared to conventional malonates like diethyl malonate, earning it the moniker of a "magic

malonate".[1] This heightened reactivity stems from the potent electron-withdrawing nature of

the chloro-substituted aryl groups, which increases the acidity of the central methylene protons

and transforms the 2,4,6-trichlorophenoxy moiety into an excellent leaving group.[1]

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, reactivity, and applications of bis(2,4,6-trichlorophenyl) malonate, tailored for

researchers and professionals in chemical synthesis and drug development.

Physicochemical Properties
Bis(2,4,6-trichlorophenyl) malonate is a white crystalline solid at room temperature.[2] Its

core physical and chemical identifiers are summarized below, providing essential data for

experimental design and computational modeling.
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Property Value References

CAS Number 15781-70-1 [1][3][4][5]

Molecular Formula C₁₅H₆Cl₆O₄ [1][3][5][6]

Molecular Weight 462.9 g/mol [1][5][7]

IUPAC Name
bis(2,4,6-trichlorophenyl)

propanedioate
[5]

Appearance
White fine solid / Off-white

crystals
[2]

Melting Point 149-156 °C [3][4]

Boiling Point 559.6 °C at 760 mmHg [3]

Density 1.648 g/cm³ [3]

Flash Point 213 °C [3]

pKa (Predicted) 8.02 ± 0.46 [3]

Storage Temperature Room Temperature or 2-8°C [3][6][8]

Synthesis and Reactivity
The unique electronic properties of bis(2,4,6-trichlorophenyl) malonate dictate its synthesis

and reactivity profile, making it a superior reagent for constructing complex molecular

architectures where less activated esters fail.[1][9]

Reactivity Profile
The presence of the six electron-withdrawing chlorine atoms significantly acidifies the α-protons

of the malonate core, facilitating enolate formation.[1] More importantly, the 2,4,6-

trichlorophenoxide anion is a superb leaving group, which dramatically accelerates acylation

and subsequent cyclization reactions.[1]

Comparative studies demonstrate its superior reactivity over esters like bis(trimethylsilyl)

malonates. For instance, in reactions with 2-cyanomethylbenzimidazole, bis(2,4,6-
trichlorophenyl) malonate readily yields the cyclized pyrido[1,2-a]benzimidazole product,
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whereas silyl malonates only achieve C-acylation without the crucial cyclization step.[1][9] This

makes it an invaluable tool for synthesizing six-membered malonyl heterocycles from various

1,3-dinucleophiles.[9] These condensation reactions are often performed at high temperatures

(150-250 °C), either in a high-boiling solvent like bromobenzene or by fusing the reactants in a

melt.[9]

Bis(2,4,6-trichlorophenyl)
Malonate

Six-Membered
Malonyl Heterocycle

 Condensation
 (Heat)

1,3-Dinucleophile
(e.g., N,N', N,O, N,S)

2x 2,4,6-Trichlorophenol
(Leaving Group)

Click to download full resolution via product page

Caption: General reaction scheme for heterocycle synthesis.

Synthetic Methodologies
Several established pathways exist for the synthesis of bis(2,4,6-trichlorophenyl) malonate.

The most prominent methods start from malonic acid and 2,4,6-trichlorophenol.
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Synthetic Pathways
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Malonic Acid

POCl₃ (Reflux) Oxalyl Chloride,
cat. DMF

2,4,6-Trichlorophenol

Bis(2,4,6-trichlorophenyl)
Malonate

Malonyl Dichloride
(Intermediate)

Click to download full resolution via product page

Caption: Key synthetic pathways to the target compound.

Experimental Protocol: Synthesis via Phosphorus Oxychloride

This protocol is adapted from established literature procedures for the direct esterification of

malonic acid.[1][2]

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2,4,6-trichlorophenol (2.0 equivalents, e.g., 15.8 g, 80 mmol) and malonic acid

(1.0 equivalent, e.g., 4.1 g, 40 mmol).

Reagent Addition: Carefully add phosphorus oxychloride (POCl₃) to serve as both the

solvent and dehydrating agent (e.g., 100 mL).

Reflux: Heat the reaction mixture to reflux and stir for approximately 4 hours. The reaction

progress can be monitored by the cessation of hydrogen chloride gas evolution (test with

litmus paper).[2]
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Work-up: Allow the mixture to cool slightly. Cautiously pour the warm crystalline suspension

into a beaker containing ice water (e.g., 500 g) and stir vigorously for 30 minutes to

precipitate the product and quench the remaining POCl₃.[2]

Purification: Collect the crude off-white solid by vacuum filtration. Transfer the solid to a

mixture of water and saturated aqueous sodium bicarbonate and stir for 30 minutes to

neutralize any acidic impurities.[2]

Isolation: Filter the solid again, wash thoroughly with distilled water, and dry under vacuum to

yield bis(2,4,6-trichlorophenyl) malonate as a white, fine solid.[2]

Applications in Research and Development
The primary utility of bis(2,4,6-trichlorophenyl) malonate lies in its role as a potent building

block in organic synthesis and medicinal chemistry.

Heterocyclic Chemistry: It is a key reagent for the synthesis of a wide array of fused

heterocyclic systems, which are prevalent scaffolds in pharmaceuticals and materials

science.[1] Its efficient reaction with 1,3-dinucleophiles provides access to complex

structures that are otherwise difficult to synthesize.[9]

Medicinal Chemistry: The compound has been investigated for its potential as a novel, orally

active inhibitor of human leukocyte elastase (HLE).[2][3] This positions it as a lead

compound for developing treatments for inflammatory conditions such as chronic obstructive

pulmonary disease (COPD), asthma, and cystic fibrosis.[2][3]

Agrochemicals: While the parent compound is noted in medicinal chemistry, substituted

derivatives like bis(2,4,6-trichlorophenyl) 2-methylmalonate serve as crucial intermediates in

the production of pesticides and herbicides.[10]

Spectroscopic Analysis
Standard spectroscopic techniques are used to confirm the structure and purity of the

compound.

Nuclear Magnetic Resonance (¹H NMR): The proton NMR spectrum is simple and

diagnostic. It exhibits a singlet for the two equivalent methylene protons of the malonate
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backbone and another singlet in the aromatic region for the four equivalent protons on the

trichlorophenyl rings. A representative spectrum in CDCl₃ shows peaks at approximately δ

4.05 ppm (s, 2H, CH₂) and δ 7.39 ppm (s, 4H, Ar-H).[1][2]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

elemental formula. The calculated monoisotopic mass is 459.839725 Da.[5]

Safety and Handling
Bis(2,4,6-trichlorophenyl) malonate is classified as a hazardous chemical and requires

careful handling in a laboratory setting.

Hazard Class Pictogram Signal Word Hazard Statements

GHS Classification GHS07 (Irritant) Warning / Danger

H315: Causes skin

irritation.[5][11]H319:

Causes serious eye

irritation.[5][11]H335:

May cause respiratory

irritation.[5][11]Some

suppliers also list

H302 (Harmful if

swallowed) and H410

(Very toxic to aquatic

life).[6]

Precautions for Safe Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[4][12]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[11][12]

Avoid all personal contact. Do not eat, drink, or smoke when handling this product.[13]

Wash hands and any exposed skin thoroughly after handling.[12]
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Store in a dry, well-ventilated place with the container tightly sealed.[6][11]

Conclusion
Bis(2,4,6-trichlorophenyl) malonate is a highly activated and versatile reagent that serves as

a powerful tool for synthetic chemists. Its enhanced reactivity, driven by the unique electronic

properties of its trichlorophenyl ester groups, enables the efficient construction of complex

heterocyclic molecules that are often inaccessible with traditional malonates. With applications

spanning medicinal chemistry and agrochemicals, this compound remains a subject of

significant interest for researchers aiming to develop novel synthetic methodologies and

bioactive compounds. Proper understanding of its properties, synthesis, and safe handling

procedures is crucial for its effective and responsible utilization in a research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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